7-methoxy-N-(2-((6-(pyridin-3-yl)pyridazin-3-yl)oxy)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-(6-pyridin-3-ylpyridazin-3-yl)oxyethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18N4O4/c1-27-17-6-2-4-14-12-18(29-20(14)17)21(26)23-10-11-28-19-8-7-16(24-25-19)15-5-3-9-22-13-15/h2-9,12-13H,10-11H2,1H3,(H,23,26)
• InChI Key: DYIYKVOQCJRREA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCOC3=NN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol

Description

This compound is a derivative of pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide. It belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing two benzene rings linked together by a C-C bond.

Synthesis Analysis

The synthesis of similar compounds has been reported in literature. For instance, novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a Diels–Alder reaction between key intermediates. The reaction with hydrogen at room temperature was also reported.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research by Abu‐Hashem et al. (2020) focused on synthesizing novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating potential as anti-inflammatory and analgesic agents. These compounds exhibit inhibitory activity on cyclooxygenase enzymes (COX-1/COX-2), which are crucial for their anti-inflammatory properties. This study's findings contribute to the development of new therapeutic agents based on benzofuran derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Facile Synthesis of Pyridazinones

Koza et al. (2013) reported on the facile synthesis of novel pyridazinone derivatives starting from benzofuran and thiophene derivatives. The synthesized compounds could have applications in medicinal chemistry due to the known biological activities of pyridazinones, including anti-inflammatory, analgesic, and potentially antimicrobial properties (Koza, Keskin, Ozer, Cengiz, Şahin, & Balcı, 2013).

Antioxidant and Antitumor Activities of Thiazolopyrimidines

A study by Abu‐Hashem, Youssef, & Hussein (2011) explored the synthesis of thiazolopyrimidines and their derivatives, demonstrating significant antioxidant and antitumor activities. Such compounds could offer new pathways for cancer treatment and prevention strategies through their biological activities (Abu‐Hashem, Youssef, & Hussein, 2011).

Novel Pyrimidinone and Oxazinone Derivatives

Hossan et al. (2012) synthesized a series of pyrimidinones and oxazinones as antimicrobial agents. Their research into these derivatives, starting from citrazinic acid, highlights the potential for developing new antimicrobial treatments based on the structural modifications of these heterocyclic compounds (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Cholinesterase Inhibitory Activity of Benzofuran Carboxamide-Benzylpyridinum Salts

Abedinifar et al. (2018) synthesized benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives showing potent butyrylcholinesterase inhibitory activity. These findings are relevant to Alzheimer's disease research, offering insights into the development of novel inhibitors that could help manage or treat this condition (Abedinifar, Farnia, Mahdavi, Nadri, Moradi, Ghasemi, Küçükkılınç, Firoozpour, & Foroumadi, 2018).